2-Amino-6-nitro-1,3-benzothiazin-4-one

• IUPAC Name: 2-amino-6-nitro-1,3-benzothiazin-4-one
• InChI: InChI=1S/C8H5N3O3S/c9-8-10-7(12)5-3-4(11(13)14)1-2-6(5)15-8/h1-3H,(H2,9,10,12)
• InChI Key: DVNODYDWKZZBKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=O)N=C(S2)N
• Molecular Formula: C8H5N3O3S
• Molecular Weight: 223.21 g/mol

Description

2-Amino-6-nitro-1,3-benzothiazin-4-one is a compound that has been studied for its potential antitubercular properties. It belongs to a class of compounds known as 8-Nitro-1,3-benzothiazin-4-ones (BTZs), which have shown promise as potent antitubercular agents. BTZs, including BTZ043 and PBTZ169, are known to irreversibly inhibit an enzyme crucial for cell wall synthesis in Mycobacterium tuberculosis.

Synthesis Analysis

BTZs bearing an oximido or amino nitrogen heterocycle moiety have been synthesized through modifications at the C-2 position of BTZ043 and PBTZ169. The structure–activity relationship (SAR) studies of BTZs show that –CF3 and –NO2 are the optimal groups at the C-6 and C-8 positions, respectively.

Molecular Structure Analysis

The structure of the BTZ scaffold can significantly deviate from planarity. X-ray crystallography reveals that the structure of the BTZ scaffold can significantly deviate from planarity.

Chemical Reactions Analysis

The interaction of this compound with serine hydrolases involves the acylation of the active-site serine due to enzymatic ring cleavage, followed by slow deacylation of the acyl-enzyme intermediate.

Mechanism of Action

BTZs, including 2-Amino-6-nitro-1,3-benzothiazin-4-one, are suicide inhibitors of decaprenylphosphoryl-β-d-ribose 2′-epimerase (DprE1), a mycobacterial enzyme that is crucial for cell wall synthesis and a known drug target.

Safety and Hazards

While specific safety and hazard information for 2-Amino-6-nitro-1,3-benzothiazin-4-one is not available, it’s important to handle all chemical compounds with care, using personal protective equipment and ensuring adequate ventilation.